Cas no 661485-13-8 (2,3-Pyridinediamine, N-[(4-bromophenyl)methyl]-)

• Product Name: 2,3-Pyridinediamine, N-[(4-bromophenyl)methyl]-
• CAS No: 661485-13-8
• MF: C₁₂H₁₂BrN₃
• MW: 278.14778137207
• CID: 1710942
• Update Time: 2024-08-31

2,3-Pyridinediamine, N-[(4-bromophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 2,3-Pyridinediamine, N-[(4-bromophenyl)methyl]-
• 2,3-Pyridinediamine, N2-[(4-bromophenyl)methyl]-

• Inchi： 1S/C12H12BrN3/c13-10-5-3-9(4-6-10)8-16-12-11(14)2-1-7-15-12/h1-7H,8,14H2,(H,15,16)
• InChI Key： TYHCBBHLRKWGBL-UHFFFAOYSA-N
• SMILES： C1(NCC2=CC=C(Br)C=C2)=NC=CC=C1N

Computed Properties

• Exact Mass: 277.02156

Experimental Properties

• Density: 1.534±0.06 g/cm3(Predicted)
• Boiling Point: 446.1±40.0 °C(Predicted)
• PSA: 50.94
• pka: 6.45±0.10(Predicted)